Cas no 61370-14-7 (1,4-Benzenedicarboxylic acid, bis(10-hydroxydecyl) ester)

• Product Name: 1,4-Benzenedicarboxylic acid, bis(10-hydroxydecyl) ester
• CAS No: 61370-14-7
• MF: C₂₈H₄₆O₆
• MW: 478.661249637604
• CID: 481867
• PubChem ID: 71396415
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, bis(10-hydroxydecyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis(10-hydroxydecyl) ester
• bis(10-hydroxydecyl) benzene-1,4-dicarboxylate
• DTXSID10817984
• 61370-14-7

• Inchi： 1S/C28H46O6/c29-21-13-9-5-1-3-7-11-15-23-33-27(31)25-17-19-26(20-18-25)28(32)34-24-16-12-8-4-2-6-10-14-22-30/h17-20,29-30H,1-16,21-24H2
• InChI Key： SKQOHGUOYJKMHJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C(=O)OCCCCCCCCCCO)=O)CCCCCCCCCCO

Computed Properties

• Exact Mass: 478.32958
• Monoisotopic Mass: 478.32943918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 93.06